2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile

• IUPAC Name: 2-[4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H17F3N6/c18-17(19,20)5-3-14-4-7-23-16(24-14)26-10-8-25(9-11-26)15-13(12-21)2-1-6-22-15/h1-2,4,6-7H,3,5,8-11H2
• InChI Key: UBMGZBMTXBHWSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=CC=N2)C#N)C3=NC=CC(=N3)CCC(F)(F)F
• Molecular Formula: C17H17F3N6
• Molecular Weight: 362.4 g/mol

Description

2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile, also known as TPN-77, is a chemical compound that has been the focus of research in recent years. This compound belongs to the class of nicotinic acetylcholine receptor (nAChR) agonists, which are known to have potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile involves the activation of nAChRs, which are ligand-gated ion channels that are widely distributed in the central and peripheral nervous systems. Upon binding of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile to nAChRs, the channels open, allowing the influx of calcium ions into the cell. This triggers the release of neurotransmitters, leading to enhanced cognitive function.
Biochemical and Physiological Effects
2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile has been shown to have several biochemical and physiological effects. It has been found to enhance cognitive function, improve memory retention, and increase attention span. 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile is its high affinity for nAChRs, which makes it a useful tool for studying the role of these receptors in various physiological processes. However, one of the limitations of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile is its low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the study of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile. One area of research is the development of more potent and selective nAChR agonists that can be used for the treatment of neurological and psychiatric disorders. Another area of research is the investigation of the long-term effects of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile on cognitive function and neuroprotection. Furthermore, the potential use of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile as a therapeutic agent in the treatment of Alzheimer's disease and other neurodegenerative disorders is an area of ongoing research.

Synthesis Methods

The synthesis of 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile involves the reaction of 4-(3,3,3-trifluoropropyl)pyrimidin-2-amine with 4-chloronicotinonitrile in the presence of piperazine and potassium carbonate. The reaction proceeds via the formation of an intermediate, which is then converted to 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile by the addition of a reducing agent. The overall yield of the synthesis is approximately 50%, and the purity of the compound can be further improved by recrystallization.

Scientific Research Applications

2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a high affinity for nAChRs, which are involved in various physiological processes such as learning, memory, and attention. 2-{4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-1-yl}nicotinonitrile has been found to enhance the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are important for cognitive function.